Cas no 2229307-31-5 (2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one)
2229307-31-5 structure
Product Name:2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one
CAS No:2229307-31-5
MF:C5H5ClN2OS
MW:176.623998403549
CID:6595239
PubChem ID:146490732
Update Time:2024-01-03
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one
- 2-Amino-1-(2-chlorothiazol-5-yl)ethan-1-one
- 2229307-31-5
- SCHEMBL21862393
- EN300-1994089
-
- Inchi： 1S/C5H5ClN2OS/c6-5-8-2-4(10-5)3(9)1-7/h2H,1,7H2
- InChI Key： TWNOHGSUUDOAAZ-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C(CN)=O)S1
Computed Properties
- Exact Mass: 175.9811117g/mol
- Monoisotopic Mass: 175.9811117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.2Ų
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1994089-0.05g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 0.05g |
$912.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-0.1g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 0.1g |
$956.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-0.25g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 0.25g |
$999.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-0.5g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 0.5g |
$1043.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-1.0g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-1994089-2.5g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 2.5g |
$2127.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-5.0g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-1994089-10.0g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-1994089-1g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 1g |
$1086.0 | 2023-09-16 | ||
| Enamine | EN300-1994089-5g |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one |
2229307-31-5 | 5g |
$3147.0 | 2023-09-16 |
2-amino-1-(2-chloro-1,3-thiazol-5-yl)ethan-1-one Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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